Cas no 1193162-25-2 (Methyl 4-bromo-5-fluoro-2-hydroxybenzoate)

• Product Name: Methyl 4-bromo-5-fluoro-2-hydroxybenzoate
• CAS No: 1193162-25-2
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• MDL: MFCD23701539
• CID: 839722
• PubChem ID: 66887268
• Update Time: 2025-11-03

Methyl 4-bromo-5-fluoro-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-5-fluoro-2-hydroxybenzoate
• BenzoicAcid,4-Bromo-5-Fluoro-2-Hydroxy,MethylEster
• Methyl4-bromo-5-fluoro-2-hydroxybenzoate
• 4-Bromo-5-fluoro-2-hydroxy-benzoic acid methyl ester
• WCXWROSPLXHQFI-UHFFFAOYSA-N
• DT1106
• 3308AA
• PC53322
• CM12502
• FCH2329305
• AK110351
• AX8227813
• Benzoic acid, 4-bromo-5-fluoro-2-hydroxy-, methyl ester
• SCHEMBL1044548
• 1193162-25-2
• SB31631
• DTXSID70735973
• AS-33115
• Methyl 4-broMo-5-fluoro-2-hydroxy-benzoate
• MFCD23701539
• DB-360967
• SY045340
• CS-0061825
• AKOS016008825

• MDL： MFCD23701539
• Inchi： 1S/C8H6BrFO3/c1-13-8(12)4-2-6(10)5(9)3-7(4)11/h2-3,11H,1H3
• InChI Key： WCXWROSPLXHQFI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)OC)=C(C=1)O)F

Computed Properties

• Exact Mass: 247.94843g/mol
• Monoisotopic Mass: 247.94843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 2.8

Experimental Properties

• Density: 1.703±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.5 g/l) (25 º C),

Additional information on Methyl 4-bromo-5-fluoro-2-hydroxybenzoate

Methyl 4-bromo-5-fluoro-2-hydroxybenzoate (CAS No. 1193162-25-2): An Overview

Methyl 4-bromo-5-fluoro-2-hydroxybenzoate (CAS No. 1193162-25-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromine, fluorine, and hydroxyl functionalities, which confer it with distinct chemical properties and reactivity profiles.

The molecular formula of Methyl 4-bromo-5-fluoro-2-hydroxybenzoate is C₉H₇BrFO₃, and its molecular weight is approximately 247.05 g/mol. The presence of the bromine and fluorine atoms in the aromatic ring imparts significant electronic effects, making it a valuable intermediate in the synthesis of more complex molecules. The hydroxyl group further enhances its reactivity, allowing for a wide range of chemical transformations.

In the context of medicinal chemistry, Methyl 4-bromo-5-fluoro-2-hydroxybenzoate has been explored as a potential lead compound for the development of novel pharmaceuticals. Recent studies have highlighted its role in the synthesis of bioactive molecules with diverse therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The bromine and fluorine substituents play crucial roles in modulating the biological activity, making it an attractive scaffold for drug design.

The synthetic accessibility of Methyl 4-bromo-5-fluoro-2-hydroxybenzoate has also been extensively studied. A notable synthetic route involves the bromination and fluorination of 2-hydroxybenzoic acid followed by esterification with methanol. This multi-step process allows for precise control over the functional groups, ensuring high purity and yield. Researchers at the University of California, Los Angeles (UCLA) have reported an optimized protocol that significantly improves the efficiency and scalability of this synthesis, making it more viable for industrial applications.

Beyond medicinal chemistry, Methyl 4-bromo-5-fluoro-2-hydroxybenzoate has found applications in materials science. Its unique electronic properties make it a promising candidate for the development of advanced functional materials. For example, a study published in the Journal of Materials Chemistry C (2023) explored its use as a building block for organic semiconductors. The compound's ability to form stable π-conjugated systems through intermolecular interactions enhances its performance in electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs).

The environmental impact of Methyl 4-bromo-5-fluoro-2-hydroxybenzoate is another important consideration. Recent research has focused on developing greener synthetic methods to reduce the environmental footprint associated with its production. A study conducted by researchers at the University of Cambridge (2023) demonstrated that using catalytic systems based on earth-abundant metals can significantly reduce waste generation and energy consumption during synthesis. This approach aligns with the principles of green chemistry and sustainable manufacturing practices.

In conclusion, Methyl 4-bromo-5-fluoro-2-hydroxybenzoate (CAS No. 1193162-25-2) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and beyond. Its unique chemical structure and reactivity profile make it an invaluable intermediate in the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern scientific endeavors.